Cas no 2138808-63-4 (2-(3-Chlorophenyl)ethene-1-sulfonyl fluoride)

• Product Name: 2-(3-Chlorophenyl)ethene-1-sulfonyl fluoride
• CAS No: 2138808-63-4
• MF: C₈H₆ClFO₂S
• MW: 220.648443698883
• CID: 5793520
• PubChem ID: 165872205
• Update Time: 2025-10-21

2-(3-Chlorophenyl)ethene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (E)-2-(3-chlorophenyl)ethene-1-sulfonyl fluoride
• 2293356-75-7
• EN300-727872
• 2138808-63-4
• 2-(3-chlorophenyl)ethene-1-sulfonyl fluoride
• EN300-729362
• 2-(3-Chlorophenyl)ethene-1-sulfonyl fluoride

• Inchi： 1S/C8H6ClFO2S/c9-8-3-1-2-7(6-8)4-5-13(10,11)12/h1-6H/b5-4+
• InChI Key： XQNDZYQMLUDMRV-SNAWJCMRSA-N
• SMILES： ClC1=CC=CC(=C1)/C=C/S(=O)(=O)F

Computed Properties

• Exact Mass: 219.9761065g/mol
• Monoisotopic Mass: 219.9761065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(3-Chlorophenyl)ethene-1-sulfonyl fluoride

Research Briefing on 2-(3-Chlorophenyl)ethene-1-sulfonyl Fluoride (CAS: 2138808-63-4) in Chemical Biology and Drug Discovery

2-(3-Chlorophenyl)ethene-1-sulfonyl fluoride (CAS: 2138808-63-4) has emerged as a promising chemical probe in the field of chemical biology and drug discovery. This compound belongs to the class of sulfonyl fluorides, which have gained significant attention due to their unique reactivity and potential applications in covalent inhibitor design. Recent studies have highlighted its utility as a versatile warhead for targeting nucleophilic residues in proteins, particularly in the context of activity-based protein profiling (ABPP) and targeted covalent inhibitor development.

The compound's mechanism of action involves the selective modification of catalytic serine, threonine, or tyrosine residues in enzymes through sulfonylation. A 2023 study published in Journal of Medicinal Chemistry demonstrated its exceptional reactivity towards conserved catalytic residues in hydrolases and transferases, with second-order rate constants ranging from 10 to 100 M^-1s^-1. The 3-chlorophenyl substituent was found to confer optimal balance between reactivity and selectivity, making it particularly useful for proteome-wide profiling experiments.

In drug discovery applications, 2-(3-Chlorophenyl)ethene-1-sulfonyl fluoride has shown promise as a scaffold for developing covalent kinase inhibitors. A recent patent application (WO2023019267) disclosed its incorporation into EGFR inhibitors, where the sulfonyl fluoride warhead demonstrated improved selectivity over traditional acrylamides. The compound's ability to form reversible covalent bonds under physiological conditions offers potential advantages in reducing off-target effects while maintaining therapeutic efficacy.

Structural biology studies using X-ray crystallography have revealed that the compound adopts a unique binding mode in enzyme active sites. The ethene spacer provides sufficient flexibility for optimal positioning of the sulfonyl fluoride group, while the chlorophenyl ring contributes to hydrophobic interactions in binding pockets. These structural insights, published in ACS Chemical Biology (2024), are informing the design of next-generation covalent inhibitors with improved pharmacological properties.

Recent advances in synthetic methodology have enabled more efficient production of 2-(3-Chlorophenyl)ethene-1-sulfonyl fluoride and its derivatives. A 2024 Organic Process Research & Development paper described a continuous flow synthesis approach that improves yield (85%) and purity (>99%) while reducing hazardous intermediate handling. This technological advancement is facilitating broader adoption of the compound in both academic and industrial research settings.

In proteomic applications, the compound has shown particular utility in identifying novel enzymatic targets. A Nature Chemical Biology study (2023) employed this probe to map over 200 previously unannotated enzymatic activities in human cell lysates, including several disease-relevant targets in oncology and neurodegenerative disorders. The probe's cell permeability and metabolic stability make it suitable for both in vitro and cellular profiling experiments.

Future research directions for 2-(3-Chlorophenyl)ethene-1-sulfonyl fluoride include exploration of its therapeutic potential in targeted protein degradation and its application in chemoproteomic-guided drug discovery. Several pharmaceutical companies have included derivatives of this scaffold in their covalent drug discovery pipelines, with preclinical candidates expected to enter clinical trials within the next 2-3 years. The compound's unique combination of reactivity and selectivity continues to make it a valuable tool for both basic research and therapeutic development in chemical biology.